N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C23H29N3O6S/c1-16-5-7-18(8-6-16)14-24-22(27)23(28)25-15-21-26(11-4-12-32-21)33(29,30)19-9-10-20(31-3)17(2)13-19/h5-10,13,21H,4,11-12,14-15H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key: OQXGUJLJSPVFLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC(=C(C=C3)OC)C
• Molecular Formula: C23H29N3O6S
• Molecular Weight: 475.6 g/mol
• CAS No.: 872985-88-1

Description

N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C23H29N3O6S and its molecular weight is 475.56. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy

The synthesis and characterization of derivatives similar to the query compound have shown promise for applications in photodynamic therapy. For example, new zinc phthalocyanines substituted with benzenesulfonamide derivative groups exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties make them potential Type II photosensitizers for treating cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Sulfonamide derivatives, including those structurally related to the query compound, have been studied for their antimicrobial activity. Some derivatives have shown significant antibacterial activities against common pathogens such as E. coli, Staphylococcus aureus, Bacillus subtilis, and Pseudomonas aeruginosa (Mohamed, 2007).

Gene Expression Studies in Oncology

Compounds from sulfonamide-focused libraries, including those related to the query compound, have been evaluated for their antitumor activities. These studies have utilized gene expression changes to illuminate essential pharmacophore structures and drug-sensitive cellular pathways, aiding in the development of novel antiproliferative agents (Owa et al., 2002).

Photoinduced Electron Oxidation

Research on photo-oxidation of benzyl methyl sulfides, similar to the core structure of the query compound, has contributed to understanding the mechanisms of electron transfer processes. These studies provide insights into the stability and reactivity of intermediate species formed during oxidation, with implications for synthetic chemistry and photodegradation processes (Bettoni et al., 2015).

Chemical Synthesis and Reactions

The versatility of sulfonamide and oxalamide derivatives in synthetic chemistry is highlighted by their use in various reactions. For instance, the preparation of secondary amines from primary amines via nitrobenzenesulfonamides showcases the functional group transformations and synthesis strategies applicable to the query compound and its derivatives (Kurosawa, Kan, & Fukuyama, 2003).